Cas no 1805032-64-7 (5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid
• CAS No: 1805032-64-7
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4922475
• Update Time: 2025-10-31

5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C7H4F3NO2/c8-4-1-3(6(9)10)2-11-5(4)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： FYQFTCRBXYORHQ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid

Introduction to 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic Acid (CAS No. 1805032-64-7)

5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid, with the CAS number 1805032-64-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of both difluoromethyl and fluoropyridine moieties makes it a valuable scaffold for designing novel therapeutic agents.

The< strong> difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This property has been extensively explored in the development of small-molecule inhibitors and activators targeting various disease pathways. In contrast, the fluoropyridine core is known for its versatility in medicinal chemistry, offering a rich framework for functionalization and derivatization. These attributes make 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid a compelling candidate for further investigation.

In recent years, there has been a surge in research focusing on fluorinated heterocycles as pharmacophores. The< strong> difluoromethyl group, in particular, has been implicated in improving pharmacokinetic profiles of drug candidates. Studies have demonstrated that the incorporation of this moiety can lead to increased bioavailability and reduced susceptibility to enzymatic degradation. Furthermore, the< strong> fluoropyridine scaffold is frequently utilized in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The synthesis of 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid involves sophisticated organic transformations that highlight the intersection of fluorination chemistry and heterocyclic synthesis. Advanced methodologies, such as palladium-catalyzed cross-coupling reactions and electrochemical fluorination, have been employed to construct the desired framework efficiently. These synthetic strategies not only showcase the ingenuity of modern chemical research but also underscore the importance of innovative approaches in accessing complex molecular architectures.

The biological activity of 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid has been preliminarily evaluated in several in vitro assays. Initial studies suggest that it interacts with a variety of biological targets, including enzymes and receptors relevant to metabolic disorders and neurological diseases. The< strong> difluoromethyl group appears to play a crucial role in modulating these interactions, potentially enhancing binding affinity and selectivity. Additionally, the< strong> fluoropyridine moiety contributes to the compound's overall pharmacological profile by influencing solubility and cell membrane permeability.

Ongoing research aims to further elucidate the mechanism of action of this compound through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies are expected to provide critical insights into how 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid interacts with its biological targets at the molecular level. Such information is invaluable for optimizing its therapeutic potential and developing novel derivatives with enhanced efficacy.

The pharmaceutical industry has shown considerable interest in fluorinated pyridines due to their broad spectrum of biological activities. The< strong> difluoromethyl-substituted derivatives are particularly attractive because they can be tailored to exhibit specific pharmacokinetic properties. For instance, modifications at the< strong> fluoropyridine core can fine-tune receptor binding while maintaining metabolic stability. This flexibility makes 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid a versatile building block for drug discovery programs.

In conclusion, 5-(Difluoromethyl)-3-fluoropyridine-2-carboxylic acid (CAS No. 1805032-64-7) represents a significant advancement in fluorinated heterocyclic chemistry with implications for drug development. Its unique structural features and promising biological activities position it as a key compound for future research endeavors. As our understanding of fluorinated compounds continues to grow, so too will their applications in medicine and beyond.